![molecular formula C21H24N2O4S B284858 butyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate](/img/structure/B284858.png)
butyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Butyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of butyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of the protease enzyme, which is essential for the replication of certain viruses. It also inhibits the activity of the COX-2 enzyme, which is involved in the inflammatory response.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also has anti-inflammatory effects, reducing the production of inflammatory cytokines. Additionally, it has been found to have antioxidant activity, protecting cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using butyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate in lab experiments is its potential as a multi-targeted agent. It has been found to have activity against multiple targets, making it a promising candidate for drug development. However, its limitations include its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on butyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate. One area of interest is its potential as an antiviral agent. It has been found to have activity against several viruses, including HIV and hepatitis C. Another area of interest is its potential as an anticancer agent. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, there is potential for the development of new materials based on this compound, due to its unique chemical structure.
Synthesis Methods
The synthesis method of butyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate involves the reaction of 4-propoxyphenylboronic acid with 2,4-dichloro-5-(4-propoxyphenyl)pyrimidine, followed by the reaction of the resulting compound with thioacetic acid. The final product is obtained by reacting the intermediate compound with butyl bromide.
Scientific Research Applications
Butyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. It has been found to have potential as an antiviral, anticancer, and anti-inflammatory agent.
Properties
Molecular Formula |
C21H24N2O4S |
---|---|
Molecular Weight |
400.5 g/mol |
IUPAC Name |
butyl 2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetate |
InChI |
InChI=1S/C21H24N2O4S/c1-3-5-11-27-18(24)12-23-14-22-20-19(21(23)25)17(13-28-20)15-6-8-16(9-7-15)26-10-4-2/h6-9,13-14H,3-5,10-12H2,1-2H3 |
InChI Key |
GUZPHYKDLBBJSY-UHFFFAOYSA-N |
SMILES |
CCCCOC(=O)CN1C=NC2=C(C1=O)C(=CS2)C3=CC=C(C=C3)OCCC |
Canonical SMILES |
CCCCOC(=O)CN1C=NC2=C(C1=O)C(=CS2)C3=CC=C(C=C3)OCCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.